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Compound of Interest

Compound Name: Paniculidine C

Cat. No.: B1247875

Paniculidine C, a synthetically derived indole alkaloid, has been successfully synthesized;
however, a comprehensive evaluation of its biological activity, particularly its in vitro and in vivo
efficacy, remains elusive in publicly accessible scientific literature. While its synthesis has been
detailed, data on its potential therapeutic effects, such as cytotoxic or other pharmacological
activities, are not currently available.

Paniculidine C is structurally related to other Paniculidine alkaloids, such as Paniculidine A
and B, which are natural products isolated from the plant Murraya paniculata (also known as
Murraya exotica)[1]. This plant is a rich source of various bioactive compounds, including
numerous alkaloids that have been investigated for their pharmacological properties[2][3][4][5]

[E17].

Synthesis of Paniculidine C

The total synthesis of (x)-Paniculidine C was reported as part of a broader study focused on
developing efficient synthetic routes to 1-methoxyindole natural products. The synthesis was
achieved through the hydrogenolysis of (z)-Paniculidine B[8]. The successful synthesis
confirmed the structure of Paniculidine C.

Lack of Efficacy Data

Despite the successful synthesis of Paniculidine C, the scientific literature does not currently
contain studies detailing its in vitro or in vivo efficacy. Searches for biological evaluations,
including cytotoxic, anti-inflammatory, or other pharmacological assessments, have not yielded
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any specific data for this compound. The publication detailing its synthesis focuses exclusively
on the chemical methodology and does not report any biological testing[8].

While extracts and other isolated compounds from Murraya paniculata have demonstrated
various biological activities, including cytotoxic effects against cancer cell lines[2][3][7][9], this
information cannot be directly extrapolated to Paniculidine C without specific experimental
evidence.

Future Outlook

The absence of efficacy data for Paniculidine C presents an opportunity for future research.
Given that other alkaloids from Murraya paniculata have shown biological activity, it is plausible
that Paniculidine C may also possess interesting pharmacological properties. Future studies
would need to be conducted to determine its in vitro effects on various cell lines and its in vivo
efficacy and safety in animal models.

Experimental Workflow for Future Efficacy Studies

Should research on the efficacy of Paniculidine C be undertaken, a general experimental
workflow could be proposed. This workflow would aim to first establish the in vitro activity and
then proceed to in vivo validation if promising results are obtained.
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Caption: Proposed experimental workflow for evaluating the efficacy of Paniculidine C.
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In conclusion, while the synthesis of Paniculidine C is established, there is currently no
available data on its in vitro or in vivo efficacy. Further research is required to elucidate the
potential biological activities of this synthetic indole alkaloid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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